![molecular formula C19H17NO4 B1200078 Californine](/img/structure/B1200078.png)
Californine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Californine is a natural product found in Eschscholzia californica and Cryptocarya chinensis with data available.
Scientific Research Applications
Metabolism and Detection in Urine
Californine, an alkaloid from Eschscholtzia californica, undergoes extensive metabolism involving N-demethylation and demethylenation, with metabolites partly conjugated. These metabolites can be detected in rat urine using gas chromatography-mass spectrometry, indicating the potential for detecting this compound use in humans through similar methods (Paul & Maurer, 2003).
Cytochrome P450 Isoenzyme Activity
This compound's metabolism in rat liver microsomes involves various cytochrome P450 isoenzymes. CYP3A2 primarily catalyzes its N-demethylation, while CYP2D1 and CYP2C11 are mainly involved in its demethylenation. This study helps understand the enzymatic pathways this compound undergoes in the liver (Paul et al., 2004).
Modulation of Enzymes and Receptors
Research shows that Eschscholzia californica and its alkaloids, including this compound, can modulate cytochrome P450 enzymes, P-glycoprotein, and the pregnane X receptor. This modulation has implications for potential herb-drug interactions, highlighting the importance of considering this compound's effects in pharmacokinetics and drug metabolism (Manda et al., 2016).
Soil and Plant Interaction Studies
Studies on Lasthenia californica show significant soil composition differences affecting plant growth and distribution. This research provides insights into how soil properties, including those affected by this compound presence, can influence plant physiology and distribution patterns (Rajakaruna & Bohm, 1999).
Radiation Studies with Californium
Californium-252, a radioactive isotope, has been used in various studies, including examining soil and rock properties, which indirectly relates to the study of natural compounds like this compound. These studies offer insights into non-destructive analysis techniques relevant to geological and environmental research (Lewis & Krinitzsky, 1976).
Gene Silencing in Eschscholzia Californica
Research on virus-induced gene silencing in Eschscholzia californica, the plant from which this compound is derived, aids in understanding alkaloid biosynthesis and its effects on plant metabolism. This is crucial for studies focusing on the genetic manipulation of alkaloid production, including this compound (Tekleyohans et al., 2013).
Proteomic Analysis of California Poppy Cultures
Shotgun proteomic analysis of yeast-elicited California poppy (Eschscholzia californica) suspension cultures, which produce benzophenanthridine alkaloids like this compound, helps understand the metabolic changes associated with secondary metabolite production. This study is essential for developing scalable methods to produce these compounds (Oldham et al., 2010).
properties
Molecular Formula |
C19H17NO4 |
---|---|
Molecular Weight |
323.3 g/mol |
IUPAC Name |
23-methyl-5,7,16,18-tetraoxa-23-azahexacyclo[10.10.1.02,10.04,8.013,21.015,19]tricosa-2,4(8),9,13,15(19),20-hexaene |
InChI |
InChI=1S/C19H17NO4/c1-20-14-2-10-4-16-18(23-8-21-16)6-12(10)15(20)3-11-5-17-19(7-13(11)14)24-9-22-17/h4-7,14-15H,2-3,8-9H2,1H3 |
InChI Key |
PGINMPJZCWDQNT-UHFFFAOYSA-N |
SMILES |
CN1C2CC3=CC4=C(C=C3C1CC5=CC6=C(C=C25)OCO6)OCO4 |
Canonical SMILES |
CN1C2CC3=CC4=C(C=C3C1CC5=CC6=C(C=C25)OCO6)OCO4 |
synonyms |
californine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.